5-(2-Chlorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole

• IUPAC Name: 5-(2-chlorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole
• InChI: InChI=1S/C14H8ClN3O3/c15-12-7-2-1-6-11(12)14-16-13(17-21-14)9-4-3-5-10(8-9)18(19)20/h1-8H
• InChI Key: QYRVJIZEWPYLDY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=NC(=NO2)C3=CC(=CC=C3)[N+](=O)[O-])Cl
• Molecular Formula: C14H8ClN3O3
• DSSTOX Substance ID: DTXSID10358044
• Molecular Weight: 301.68 g/mol
• CAS No.: 425412-27-7

Description

5-(2-Chlorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole, also known as 5-CP-3-NP-1,2,4-oxadiazole, is an organic compound with a variety of uses. It is a derivative of the 1,2,4-oxadiazole ring system and is composed of two aromatic rings linked by an oxygen atom and a nitrogen atom. This compound has been studied extensively due to its potential applications in the pharmaceutical, agricultural, and industrial sectors. 5-CP-3-NP-1,2,4-oxadiazole has been found to have a wide range of biological activities, including anti-inflammatory and anti-cancer activities.

Scientific Research Applications

Structural Analysis and Molecular Interactions

5-(2,4-Dichlorophenyl)-3-(4-nitrophenyl)-1,2,4-oxadiazole presents a notable structural configuration, where the dichlorophenyl and nitrophenyl rings form dihedral angles with the oxadiazole ring, influencing molecular interactions. This characteristic arrangement facilitates the formation of hydrogen bonds in the crystal structure, hinting at its potential for forming stable molecular complexes (Fun et al., 2010).

Biological Activity and Pharmaceutical Interest

Oxadiazole derivatives, including structures similar to 5-(2-Chlorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole, have been associated with a wide range of biological activities. The presence of the -N = C-O- grouping in these compounds contributes significantly to their diverse pharmacological properties. For instance, certain derivatives have demonstrated promising central nervous system (CNS) depressant activities, with minimal neurotoxicity observed in animal studies. This indicates the potential of these compounds in the development of therapeutic agents for various neurological conditions (Singh et al., 2012).

Antimicrobial Applications

The antimicrobial properties of 1,3,4-oxadiazole-based chalcone derivatives have been investigated, with some compounds showing significant activity against multidrug-resistant bacteria and fungi. This underscores the potential of oxadiazole derivatives, like this compound, in addressing the pressing need for new antimicrobial agents (Joshi & Parikh, 2013).

Corrosion Inhibition and Material Protection

Oxadiazole derivatives have also been explored for their corrosion inhibition properties. For instance, specific derivatives have shown high efficiency in inhibiting mild steel dissolution in acidic environments. These findings suggest the potential application of this compound derivatives in material protection and as corrosion inhibitors, especially in industrial settings (Kalia et al., 2020).